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Abstract
Triallylphosphine (CAS 16523-89-0) is a trivalent organophosphorus compound widely

utilized as a ligand in synthetic organic chemistry. This technical guide provides a

comprehensive overview of its chemical and physical properties, with a primary focus on its

application as a ligand in palladium-catalyzed cross-coupling reactions, particularly the Negishi

reaction. While its utility in the synthesis of complex organic molecules is well-established, it is

crucial to note the current lack of available data regarding its biological activity, toxicological

profile, and potential roles in drug development from a pharmacological standpoint. This

document aims to serve as a detailed resource for professionals in research and development

who are considering the use of Triallylphosphine in their synthetic endeavors.

Chemical and Physical Properties
Triallylphosphine is a colorless to pale yellow liquid that is sensitive to air.[1] Its fundamental

properties are summarized in the table below, compiled from various chemical suppliers and

databases.[1][2][3][4][5]
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Property Value References

CAS Number 16523-89-0 [1][2][3][5]

Molecular Formula C₉H₁₅P [1][5]

Molecular Weight 154.19 g/mol [1][5]

Appearance Colorless to pale yellow liquid [1][6]

Boiling Point 70 °C at 10 mmHg [1]

Density 0.861 g/mL at 25 °C [1][2]

Flash Point 203 °F [1]

Solubility Soluble in organic solvents. [7]

Storage Temperature 2-8°C [1][4]

Sensitivity Air sensitive [1]

IUPAC Name tris(prop-2-en-1-yl)phosphane [3][4]

Synonyms Tri-2-propenylphosphine [1]

Core Application: Ligand in Palladium-Catalyzed
Cross-Coupling
The primary and most significant application of Triallylphosphine is as a phosphine ligand in

palladium-catalyzed cross-coupling reactions.[3] These reactions are fundamental in the

formation of carbon-carbon bonds, a critical step in the synthesis of many complex organic

molecules, including pharmaceuticals.

The Negishi Cross-Coupling Reaction
Triallylphosphine is particularly noted for its use as a ligand in the Negishi reaction.[3] This

reaction involves the coupling of an organozinc compound with an organic halide or triflate,

catalyzed by a nickel or palladium complex.[3] The phosphine ligand, in this case,

Triallylphosphine, plays a crucial role in the catalytic cycle by stabilizing the palladium center

and influencing its reactivity and selectivity.[3]
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The general mechanism for the Negishi coupling reaction is depicted in the catalytic cycle

below. The ligand (L), such as Triallylphosphine, is associated with the palladium (Pd) center

throughout the cycle.

Negishi Catalytic Cycle

Pd(0)L₂
Oxidative Addition

(R¹-X) R¹-Pd(II)L₂-X Transmetalation
(R²-Zn-X)

R¹-Pd(II)L₂-R²

Reductive Elimination R¹-R²

Click to download full resolution via product page

Catalytic cycle of the Negishi cross-coupling reaction.

Experimental Protocols: General Procedure for
Negishi Coupling
While specific reaction conditions should be optimized for each unique set of substrates, the

following provides a general experimental workflow for a Negishi cross-coupling reaction using

a phosphine ligand like Triallylphosphine.
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Start: Inert Atmosphere
(e.g., Argon or Nitrogen)

Combine Palladium Pre-catalyst
(e.g., Pd₂(dba)₃) and

Triallylphosphine in an
anhydrous solvent (e.g., THF).

Stir at room temperature
to form the active catalyst.

Add the organic halide (R¹-X).

Slowly add the organozinc
reagent (R²-Zn-X).

Heat the reaction mixture and
monitor progress (e.g., by TLC or GC).

Cool to room temperature and
quench the reaction (e.g., with

saturated aq. NH₄Cl).

Perform aqueous workup and
extract with an organic solvent.

Dry the organic layer (e.g., with Na₂SO₄)
and concentrate in vacuo.

Purify the crude product
(e.g., by column chromatography).

End: Characterize the
purified product (R¹-R²).

Click to download full resolution via product page

General experimental workflow for a Negishi cross-coupling reaction.
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Biological and Toxicological Profile
A critical aspect for researchers, particularly in drug development, is the biological activity and

toxicity of a chemical. Extensive searches of publicly available safety and toxicology data for

Triallylphosphine reveal a significant lack of information.

Toxicological Data
The Safety Data Sheet (SDS) for Triallylphosphine consistently reports "no data available" for

key toxicological endpoints.[8] This includes:

Acute toxicity (oral, dermal, inhalation)

Skin corrosion/irritation

Serious eye damage/irritation

Respiratory or skin sensitization

Germ cell mutagenicity

Carcinogenicity

Reproductive toxicity

Specific target organ toxicity (single and repeated exposure)

Aspiration hazard

Ecological Data
Similarly, there is no available data on the ecological effects of Triallylphosphine, including its

toxicity to fish, daphnia and other aquatic invertebrates, algae, and microorganisms.[8]

Implications for Research and Drug Development
The absence of biological and toxicological data indicates that Triallylphosphine has not been

extensively studied for its effects on biological systems. For professionals in drug development,

this implies that the compound is primarily a tool for chemical synthesis and is not recognized
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as a bioactive agent. Any consideration of this compound for applications beyond its role as a

ligand in synthesis would require comprehensive toxicological and pharmacological evaluation.

It is handled for research purposes only and is not intended for diagnostic or therapeutic use.[5]

Other Applications
Beyond its role as a ligand, Triallylphosphine is also used as a chemical intermediate in the

synthesis of other organophosphorus compounds, such as phosphine oxides.[6][7] Its

reactivity, stemming from the phosphorus lone pair and the allyl groups, allows for a variety of

chemical transformations.

Conclusion
Triallylphosphine (CAS 16523-89-0) is a valuable reagent in synthetic organic chemistry,

primarily serving as an effective phosphine ligand in palladium-catalyzed cross-coupling

reactions like the Negishi reaction. Its chemical and physical properties are well-documented,

and general protocols for its use in synthesis are established. However, for the target audience

of researchers, scientists, and drug development professionals, it is imperative to recognize the

profound lack of data on its biological activity and toxicological profile. This positions

Triallylphosphine as a specialized synthetic tool rather than a compound with known

pharmacological relevance. Future research would be necessary to elucidate any potential

biological effects of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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